molecular formula C13H15N3O2 B8574847 Urea, N-(2,6-dimethylphenyl)-N'-(5-methyl-3-isoxazolyl)- CAS No. 130403-16-6

Urea, N-(2,6-dimethylphenyl)-N'-(5-methyl-3-isoxazolyl)-

Cat. No.: B8574847
CAS No.: 130403-16-6
M. Wt: 245.28 g/mol
InChI Key: HUODFDFUGXYPJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Urea, N-(2,6-dimethylphenyl)-N'-(5-methyl-3-isoxazolyl)- is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Urea, N-(2,6-dimethylphenyl)-N'-(5-methyl-3-isoxazolyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Urea, N-(2,6-dimethylphenyl)-N'-(5-methyl-3-isoxazolyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

130403-16-6

Molecular Formula

C13H15N3O2

Molecular Weight

245.28 g/mol

IUPAC Name

1-(2,6-dimethylphenyl)-3-(5-methyl-1,2-oxazol-3-yl)urea

InChI

InChI=1S/C13H15N3O2/c1-8-5-4-6-9(2)12(8)15-13(17)14-11-7-10(3)18-16-11/h4-7H,1-3H3,(H2,14,15,16,17)

InChI Key

HUODFDFUGXYPJO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)NC(=O)NC2=NOC(=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

7 g (0.04 mole) of the preceding isocyanate, 4 g (0.04 mole) of 3-amino 5-methyl isoxazole are heated at reflux for 16 h in a toluene THF mixture (100--100 ml). The precipitate formed is filtered off, the solution is concentrated. The crystals are recrystallized from an ethanol-water mixture. M.p.=200° Yield 64%.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Name
toluene THF
Quantity
0 (± 100) mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.